Cas no 59865-87-1 (2-(4-Chlorophenyl)sulfonylethanethioamide)
59865-87-1 structure
Product Name:2-(4-Chlorophenyl)sulfonylethanethioamide
CAS No:59865-87-1
MF:C8H8ClNO2S2
MW:249.73761844635
MDL:MFCD00052824
CID:90048
PubChem ID:2743732
Update Time:2025-04-18
2-(4-Chlorophenyl)sulfonylethanethioamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[(4-chlorophenyl)sulfonyl]ethanethioamide
- 2-(4-Chlorophenylsulfonyl)thioacetamide
- 2-(4-chlorophenyl)sulfonylethanethioamide
- 2-[(4-CHLOROPHENYL)SULPHONYL]ETHANETHIOAMIDE
- (4-Chlor-benzolsulfonyl)-thioessigsaeure-amid
- (4-Chlor-phenylsulfon)-thioessigsaeure-amid
- 2-(4-chloro-benzenesulfonyl)-thioacetamide
- HMS565J21
- E81581
- FT-0610809
- MFCD00052824
- AS-66043
- 2-[(4-chlorophenyl)sulfonyl]ethanethioamide, AldrichCPR
- Maybridge1_008491
- CS-0132324
- 59865-87-1
- (4-Chlorobenzene-1-sulfonyl)ethanethioamide
- AKOS025117201
- 2-[(4-Chlorophenyl)sulfonyl]thioacetamide
- 2-((4-Chlorophenyl)sulfonyl)ethanethioamide
- 2-(4-chlorobenzenesulfonyl)ethanethioamide
- Oprea1_847413
- SCHEMBL5472562
- DTXSID20372498
- 2-(4-Chlorophenyl)sulfonylethanethioamide
-
- MDL: MFCD00052824
- Inchi: 1S/C8H8ClNO2S2/c9-6-1-3-7(4-2-6)14(11,12)5-8(10)13/h1-4H,5H2,(H2,10,13)
- InChI Key: OGQJCNYNVJXWBB-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)S(CC(N)=S)(=O)=O
Computed Properties
- Exact Mass: 248.96800
- Monoisotopic Mass: 248.9684985g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.3
- Topological Polar Surface Area: 101Ų
Experimental Properties
- Color/Form: White or light brown crystalline powder
- Density: 1.483
- Melting Point: 188 °C
- Boiling Point: 453.5°C at 760 mmHg
- Flash Point: 228°C
- Refractive Index: 1.636
- PSA: 100.63000
- LogP: 3.18090
2-(4-Chlorophenyl)sulfonylethanethioamide Security Information
- Hazard Statement: Irritant
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S37/39
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Safety Term:S26;S37/39
2-(4-Chlorophenyl)sulfonylethanethioamide Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-(4-Chlorophenyl)sulfonylethanethioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB145538-1 g |
2-[(4-Chlorophenyl)sulfonyl]ethanethioamide |
59865-87-1 | 1 g |
€65.80 | 2023-07-20 | ||
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H26806-250mg |
2-(4-Chlorophenylsulfonyl)thioacetamide, 97% |
59865-87-1 | 97% | 250mg |
¥465.00 | 2023-03-15 | |
| TRC | C382118-100mg |
2-[(4-Chlorophenyl)sulfonyl]ethanethioamide |
59865-87-1 | 100mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C382118-500mg |
2-[(4-Chlorophenyl)sulfonyl]ethanethioamide |
59865-87-1 | 500mg |
$ 115.00 | 2022-06-06 | ||
| TRC | C382118-1g |
2-[(4-Chlorophenyl)sulfonyl]ethanethioamide |
59865-87-1 | 1g |
$ 185.00 | 2022-06-06 | ||
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H26806-1g |
2-(4-Chlorophenylsulfonyl)thioacetamide, 97% |
59865-87-1 | 97% | 1g |
¥1291.00 | 2023-03-15 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H26806-5g |
2-(4-Chlorophenylsulfonyl)thioacetamide, 97% |
59865-87-1 | 97% | 5g |
¥4304.00 | 2023-03-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1202964-100mg |
2-(4-Chlorophenylsulfonyl)thioacetamide |
59865-87-1 | 98% | 100mg |
¥108.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1202964-250mg |
2-(4-Chlorophenylsulfonyl)thioacetamide |
59865-87-1 | 98% | 250mg |
¥157.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1202964-1g |
2-(4-Chlorophenylsulfonyl)thioacetamide |
59865-87-1 | 98% | 1g |
¥482.00 | 2024-05-07 |
2-(4-Chlorophenyl)sulfonylethanethioamide Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
59865-87-1 (2-(4-Chlorophenyl)sulfonylethanethioamide) Related Products
- 599-70-2(Ethyl phenyl sulfone)
- 263147-79-1(2-4-(Trifluoromethyl)phenylsulphonylethanethioamide)
- 7605-28-9(Benzenesulfonylacetonitrile)
- 599-94-0(1,2-Bis(phenylsulphonyl)ethane)
- 144757-42-6(Ethanimidamide,2-(phenylsulfonyl)-)
- 16191-68-7(Piperazine,1-methyl-4-[2-[(4-methylphenyl)sulfonyl]ethyl]-)
- 35777-35-6(Ethanamine,2-[(4-methylphenyl)sulfonyl]-N-[2-[(4-methylphenyl)sulfonyl]ethyl]-)
- 35008-50-5((Phenylsulphonyl)acetamide)
- 16191-76-7(N1-Ethyl-2-(4-methylphenyl)sulfonylethan-1-amine)
- 58921-76-9(Acetamide, N-methyl-N-[2-(phenylsulfonyl)ethyl]-)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent